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Compound of Interest

Compound Name: Kynurenic acid sodium salt

Cat. No.: B1532997

Get Quote

Executive Summary & Pharmacological Context
Kynurenic acid (KYNA) is a pleiotropic metabolite of the kynurenine pathway, historically

categorized as a broad-spectrum ionotropic glutamate receptor antagonist.[1] Modern

pharmacological profiling, however, identifies it as a multi-target ligand with complex,

concentration-dependent activities.

For experimental applications, Kynurenic Acid Sodium Salt is the preferred formulation due

to its superior aqueous solubility compared to the free acid. This guide delineates the receptor

binding profile, specifically addressing the critical species-dependent potency shifts at GPR35

and the controversial antagonism at

7nAChR.
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Physicochemical Properties & Preparation
Protocols
The utility of the sodium salt formulation lies in its ability to yield high-concentration aqueous

stocks without the need for DMSO or excessive alkalinization, which can confound receptor

binding assays.

Solubility Profile
Sodium Salt (MW: 211.15): Soluble in water up to ~100 mM (21 mg/mL).

Free Acid (MW: 189.17): Poorly soluble in water. Requires 1N NaOH or DMSO to dissolve,

often precipitating upon dilution into physiological buffers.

Protocol A: Preparation of 50 mM Aqueous Stock
Solution
Objective: Create a stable, pH-neutral stock for cell-based assays.

Weighing: Weigh 10.55 mg of Kynurenic Acid Sodium Salt.

Solubilization: Add 1.0 mL of ultrapure (Milli-Q) water. Vortex vigorously for 30 seconds. The

solution should be clear and colorless.

Note: If using the Free Acid, you must dissolve in 0.1 M NaOH first, then back-titrate,

which risks salt precipitation. Use Sodium Salt to avoid this.

pH Adjustment (Critical): Check pH. The sodium salt solution is naturally slightly basic.

Carefully adjust to pH 7.4 using dilute HCl if the buffer capacity of your downstream assay is

low.

Filtration: Sterile filter using a 0.22

m PES membrane.

Storage: Aliquot into light-protective tubes (KYNA is light-sensitive). Store at -20°C for up to 3

months.
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Detailed Receptor Binding & Signaling Profiles
The NMDA Receptor (Glycine Site)
KYNA acts as a competitive antagonist at the glycine co-agonist site (GluN1 subunit).

Mechanism: It prevents the binding of glycine/D-serine, which is obligatory for NMDA

receptor channel opening.

Experimental Insight: In standard media containing glycine (often present in FBS or basal

media), the inhibitory potency of KYNA drops 10-20 fold (

shifts from ~10

M to >200

M).

Recommendation: Use glycine-free media (e.g., MEM without glutamine/glycine) when

assaying for NMDA antagonism to maximize sensitivity.

GPR35: The Species Barrier
GPR35 is a G

and G

-coupled receptor. KYNA is an endogenous agonist, but its potency is highly species-
dependent.

Rat vs. Human: KYNA is significantly more potent at rat GPR35 (

~7.4

M) compared to human GPR35 (

~39

M to >100

M depending on the readout).
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Implication: When using human cell lines (e.g., HEK293 expressing hGPR35), you must use

KYNA concentrations in the 100

M – 1 mM range to elicit robust signaling. Using "rat-effective" doses (10

M) on human cells will yield false negatives.

The 7nAChR Controversy
Early reports suggested KYNA blocks

7 nicotinic receptors (

~7

M) via a non-competitive mechanism.[3][4] However, subsequent patch-clamp studies have
struggled to consistently reproduce this block in heterologous expression systems.

Consensus: While KYNA may modulate cholinergic transmission in vivo, direct antagonism

of

7nAChR should be interpreted with caution.[5] Controls using selective

7 antagonists (e.g.,

-bungarotoxin) are mandatory to validate observed effects.

Visualizing the Signaling Network
The following diagram illustrates the divergent signaling pathways of KYNA, highlighting the

contrast between its G-protein coupled effects (GPR35) and ion channel blockade (NMDA/

7nAChR).
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Caption: Divergent signaling of Kynurenic Acid. Note the dual role as antagonist (Red) and

agonist (Green/Yellow).

Experimental Protocol: GPR35 Calcium Mobilization
Assay
Context: This assay validates KYNA activity at GPR35. Due to GPR35's coupling variability, a

chimeric G-protein (

or

) is often co-transfected to force Calcium signaling.

Materials:

HEK293 cells stably expressing Human GPR35 +

.

Kynurenic Acid Sodium Salt (100 mM Stock).
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FLIPR Calcium Assay Kit (or Fura-2 AM).

Assay Buffer: HBSS + 20 mM HEPES, pH 7.4.

Workflow:

Seeding: Plate cells at 50,000 cells/well in a black-walled 96-well plate. Incubate overnight.

Dye Loading: Remove media. Add 100

L Calcium sensitive dye (dissolved in Assay Buffer + 2.5 mM Probenecid to inhibit dye
efflux). Incubate 1 hour at 37°C.

Compound Prep: Prepare a serial dilution of KYNA Sodium Salt in Assay Buffer.

Range: 0.1

M to 1 mM (Must cover high range for human receptor).

Measurement: Transfer plate to FLIPR or FlexStation.

Injection: Inject 25

L of KYNA dilutions. Record fluorescence (Ex 485 / Em 525) for 120 seconds.

Analysis: Plot Max-Min fluorescence against Log[KYNA]. Calculate

.

Validation: Human GPR35

should be >30

M. If <10

M, suspect rat isoform contamination or assay artifact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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